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Compound of Interest

Compound Name: Einecs 270-171-6

Cat. No.: B12675231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the solubility profile of the chemical

substance identified by Einecs number 270-171-6. The substance is chemically defined as the

reaction products of octadecanoic acid with 2-[(2-aminoethyl)amino]ethanol. This complex

mixture, primarily composed of fatty acid amides and esters, is of significant interest in various

industrial and research applications, including formulation science and drug delivery.

Understanding its solubility in different solvents is critical for its effective utilization and for the

development of new applications.

Chemical Identity
Einecs Number: 270-171-6

Chemical Name: Octadecanoic acid, reaction products with 2-[(2-aminoethyl)amino]ethanol

Nature of the Substance: A complex reaction mixture predominantly containing amides and

esters of stearic acid.

General Solubility Characteristics
As a derivative of a long-chain fatty acid, the solubility of Einecs 270-171-6 is largely dictated

by its lipophilic nature. Fatty acid amides generally exhibit low solubility in aqueous solutions
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due to the hydrophobic character of the long alkyl chain and the presence of strong

intermolecular hydrogen bonding. Conversely, they tend to be more soluble in organic solvents,

particularly those of lower polarity. A related compound, 2-aminoethyl stearate, is noted to be

soluble in alcohols and ethers.

Quantitative Solubility Data
Direct quantitative solubility data for the specific complex mixture Einecs 270-171-6 is not

readily available in published literature. However, to provide a useful reference for formulation

development, the following tables summarize the solubility of key related compounds: stearic

acid (octadecanoic acid) and stearamide (octadecanamide). This data can serve as a valuable

proxy for estimating the solubility behavior of Einecs 270-171-6.

Table 1: Solubility of Stearic Acid (Octadecanoic Acid) in Various Organic Solvents[1][2][3][4]

Solvent Temperature (°C)
Solubility ( g/100g
Solvent)

Solubility (mg/mL)

Ethanol 28 4.5 ~20[2]

Methanol 28 2.2

Ethyl Acetate 28 10.5

Acetone 28 3.8

DMSO ~10[2]

Dimethylformamide ~30[2]

2-Propanol 25 ~2.5

Heptane 25 ~1.8

Hexane 25 ~1.5

Trichloroethylene 25 ~20

Chloroform Soluble[4]

Ether Soluble[4]

Water Insoluble[4]
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Table 2: Solubility of Stearamide (Octadecanamide)[5]

Solvent Solubility

Ethyl Ether Very Soluble[5]

Chloroform Very Soluble[5]

Alcohol Slightly Soluble[5]

Ether Slightly Soluble[5]

Experimental Protocols
The following section outlines a general experimental methodology for determining the

solubility of a substance like Einecs 270-171-6. This protocol is based on established methods

for fatty acids and their derivatives.

Gravimetric Method for Solubility Determination
This method is suitable for determining the solubility of a compound in various solvents at

different temperatures.[1]

Materials:

Analytical balance (accuracy ± 0.1 mg)

Isothermal water bath with temperature control

Magnetic stirrer and stir bars

Glass test tubes with stoppers

Syringes and filters (pore size appropriate to prevent passage of undissolved solid)

Drying oven

Procedure:
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Add an excess amount of Einecs 270-171-6 to a known volume of the selected solvent in a

glass test tube.

Place the test tube in the isothermal water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer to ensure equilibrium is reached. The time

to reach equilibrium should be predetermined in preliminary experiments (typically several

hours).

Once equilibrium is achieved, stop stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated syringe fitted with

a filter to avoid drawing any solid particles.

Transfer the clear saturated solution to a pre-weighed container.

Determine the weight of the collected solution.

Evaporate the solvent from the solution in a drying oven at a temperature below the boiling

point of the solvent and the decomposition temperature of the solute.

Once the solvent is completely evaporated, weigh the container with the dried solute.

Calculate the solubility as the mass of the dissolved solute per mass or volume of the

solvent.

Instrumental Analysis for Quantification
For more complex mixtures or when higher precision is required, instrumental methods such as

Gas Chromatography-Mass Spectrometry (GC-MS) can be employed to quantify the dissolved

components.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the experimental determination of

solubility.
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Fig 1: Experimental workflow for solubility determination.
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This comprehensive guide, including the provided data on related compounds and a general

experimental protocol, should serve as a valuable resource for researchers and professionals

working with Einecs 270-171-6. The presented information facilitates a better understanding of

its solubility characteristics, which is essential for its application in various scientific and

industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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